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Compound of Interest

Compound Name: 1-Azidobutane

Cat. No.: B1275071

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and does not constitute a license to operate. All procedures involving 1-azidobutane should be
conducted by trained personnel in a controlled laboratory setting, adhering to all applicable
safety regulations and institutional protocols.

Introduction

1-Azidobutane (n-butyl azide), with the chemical formula C4HoNs, is a versatile intermediate in
organic synthesis, notably in the construction of nitrogen-containing heterocycles and as a key
reagent in "click chemistry" via copper-catalyzed azide-alkyne cycloaddition (CUAAC)
reactions. Its utility, however, is matched by its potential hazards. As an organic azide, it is an
energy-rich molecule that requires careful handling to mitigate risks of explosive decompaosition
and toxicity. This guide provides a comprehensive overview of the safety and handling
precautions necessary for the safe use of 1-azidobutane in a research and development
setting.

Physicochemical and Toxicological Properties

Quantitative safety and toxicological data for 1-azidobutane are not readily available in publicly
accessible literature. Therefore, a conservative approach, treating it with the high degree of
caution afforded to other small organic azides, is imperative. The following tables summarize
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the known physicochemical properties and the general hazards associated with this class of

compounds.

Table 1: Physicochemical Properties of 1-Azidobutane

Property Value Source
Molecular Formula CaHoNs3 --INVALID-LINK--
Molecular Weight 99.13 g/mol --INVALID-LINK--
CAS Number 7332-00-5 --INVALID-LINK--
Assumed to be a colorless General knowledge of alkyl
Appearance o _
liquid azides
Purity (typical) Min. 95% --INVALID-LINK--

Table 2: General Toxicological Hazards of Short-Chain Alkyl Azides

Hazard

Description

Precaution

Inhalation Toxicity

Suspected to be harmful if
inhaled. May cause respiratory

irritation.

Use only in a well-ventilated
fume hood. Avoid breathing

vapors.

Dermal Toxicity

May be absorbed through the

skin. Can cause skin irritation.

Wear appropriate chemical-
resistant gloves (e.g., nitrile)

and a lab coat.

Oral Toxicity

Suspected to be harmful if

swallowed.

Do not ingest. Wash hands
thoroughly after handling.

Eye Irritation

May cause serious eye
irritation.

Wear safety goggles or a face
shield.

Hazard Identification and Risk Assessment

The primary hazards associated with 1-azidobutane are its potential for explosive

decomposition and its toxicity.
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Explosive Hazards

Organic azides are known to be sensitive to heat, shock, friction, and static discharge. The risk
of explosion increases with:

Concentration: Pure or highly concentrated 1-azidobutane poses a greater risk.
» Scale: Larger quantities of the substance increase the potential energy of an explosion.

o Temperature: Elevated temperatures can lead to thermal decomposition. Avoid heating
above 50°C.[1]

» Confinement: Heating or reaction in a sealed container can lead to a dangerous pressure
buildup.

Chemical Incompatibilities

1-Azidobutane is incompatible with a range of substances. Contact with the following should
be strictly avoided:

Strong Acids: Can form the highly toxic and explosive hydrazoic acid.

Heavy Metals and their Salts (e.g., lead, copper, mercury, silver): Can form highly shock-
sensitive and explosive heavy metal azides.

Strong Oxidizing Agents: Can lead to a violent reaction.

Halogenated Solvents: May form explosive di- and tri-azidomethane.

Experimental Protocols
Synthesis of 1-Azidobutane from 1-Bromobutane

The following protocol is adapted from a published procedure for the synthesis of alkyl azides
in a water-THF solvent system.

Materials:

¢ 1-Bromobutane

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1275071?utm_src=pdf-body
https://www.researchgate.net/publication/241732899_ChemInform_Abstract_Simple_and_Efficient_Method_for_the_Synthesis_of_Azides_in_Water-THF_Solvent_System
https://www.benchchem.com/product/b1275071?utm_src=pdf-body
https://www.benchchem.com/product/b1275071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sodium azide (NaNs)

e Tetrahydrofuran (THF)

e Deionized water

e Separatory funnel

» Round-bottom flask with reflux condenser and magnetic stirrer

e Heating mantle

Procedure:

e In a round-bottom flask, dissolve sodium azide (0.3 mol, 19.8 g) in 100 mL of a 95:5 (v/v)
mixture of deionized water and THF.[1]

 To the stirred solution, add 1-bromobutane (0.2 mol, 27.4 g).

» Heat the reaction mixture to 65°C and maintain stirring overnight.

» Monitor the progress of the reaction by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and add diethyl ether to extract the product.

e Wash the organic layer with deionized water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate.

o Carefully remove the solvent under reduced pressure using a rotary evaporator, ensuring the

bath temperature does not exceed 40°C. Caution: Do not distill to dryness.

Purification

Further purification can be achieved by vacuum distillation. This should only be performed

behind a blast shield and with extreme caution due to the thermal sensitivity of the compound.
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Analytical Characterization

The identity and purity of 1-azidobutane can be confirmed using Gas Chromatography-Mass
Spectrometry (GC-MS). A standard GC-MS protocol would involve dissolving a dilute sample in
a suitable solvent (e.g., dichloromethane) and injecting it into the instrument. The resulting
mass spectrum should show a molecular ion peak corresponding to the molecular weight of 1-
azidobutane (99.13 g/mol ).

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when working with 1-azidobutane.
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Engineering Controls
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¢

EX
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Caption: Hierarchy of controls for handling 1-azidobutane.

Storage and Waste Disposal
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Storage

o Store 1-azidobutane in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from sources of heat, ignition, and direct sunlight.
o Store separately from incompatible materials, especially strong acids and heavy metal salts.

o Use secondary containment to prevent spills.

Waste Disposal

» All waste containing 1-azidobutane, including reaction residues and contaminated materials,
must be treated as hazardous waste.

o Collect waste in a dedicated, clearly labeled container.

» Never dispose of 1-azidobutane down the drain, as it can react with metal pipes to form
explosive metal azides.

» Follow your institution's and local regulations for hazardous waste disposal.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 1-
azidobutane.
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Emergency Event

Chemical Spill Personal Exposure

Evacuate immediate area Activate fire alarm [Remove contaminated clothina

Y Y Y

(Alert colleagues and supervisoD Evacuate the building Glush affected area with water for 15 minutes)

\ 4

Y \ 4

[Contain spill with absorbent material (if safe to do so)) @se appropriate fire extinguisher (if trained and safeD (Seek immediate medical attentior)

\ 4

(Follow established spill cleanup protocoD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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